Cas no 1202070-39-0 ((R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride)

• Product Name: (R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride
• CAS No: 1202070-39-0
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD12759620
• CID: 3040901
• PubChem ID: 66690953
• Update Time: 2025-09-19

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride
• (R)-1-(5-FLUOROPYRIDIN-2-YL)ETHANAMINE HCL
• XGSNHILBBHFTPS-NUBCRITNSA-N
• (1R)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride
• (1r)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride salt
• EN300-7423109
• (S)-1-(5-Fluoropyridin-2-yl)-ethanamine hydrochloride
• 1202070-39-0
• CS-0120228
• SCHEMBL454779
• MFCD12759620
• AS-69010
• (R)-1-(5-Fluoropyridin-2-yl)ethanaminehydrochloride
• AKOS027253904
• (1R)-1-(5-fluoropyridin-2-yl)ethanamine;hydrochloride
• (R)-1-(5-Fluoropyridin-2-yl)ethan-1-amine hydrochloride
• (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride
• 1073149-00-4

• MDL： MFCD12759620
• Inchi： 1S/C7H9FN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m1./s1
• InChI Key： XGSNHILBBHFTPS-NUBCRITNSA-N
• SMILES： Cl.FC1=CN=C(C=C1)[C@@H](C)N

Computed Properties

• Exact Mass: 176.0516542g/mol
• Monoisotopic Mass: 176.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)